Cas no 1219370-88-3 (2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole)

• Product Name: 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole
• CAS No: 1219370-88-3
• MF: C₁₉H₂₆N₄O₄S₂
• MW: 438.564141750336
• CID: 6586699
• PubChem ID: 44116404
• Update Time: 2025-07-14

2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole
• Methanone, [4-(4-methoxy-7-methyl-2-benzothiazolyl)-1-piperazinyl][1-(methylsulfonyl)-2-pyrrolidinyl]-
• AKOS024500144
• 2-[4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl]-4-methoxy-7-methyl-1,3-benzothiazole
• F5142-0214
• (4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(methylsulfonyl)pyrrolidin-2-yl)methanone
• [4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylsulfonylpyrrolidin-2-yl)methanone
• 1219370-88-3
• VU0637185-1

• Inchi： 1S/C19H26N4O4S2/c1-13-6-7-15(27-2)16-17(13)28-19(20-16)22-11-9-21(10-12-22)18(24)14-5-4-8-23(14)29(3,25)26/h6-7,14H,4-5,8-12H2,1-3H3
• InChI Key： NVWKVBVOGMBZMM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)(C1CCCN1S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 438.13954767g/mol
• Monoisotopic Mass: 438.13954767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 120Ų

Additional information on 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole

Comprehensive Overview of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole (CAS No. 1219370-88-3)

The compound 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole (CAS No. 1219370-88-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a benzothiazole core, a methanesulfonylpyrrolidine moiety, and a piperazine linker, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule modulators like CAS No. 1219370-88-3 has surged due to their applicability in oncology and neurodegenerative diseases. The 4-methoxy-7-methyl-1,3-benzothiazole scaffold is known for its bioactivity, often associated with anti-inflammatory and antitumor properties. This has led to increased searches for "benzothiazole derivatives in drug development" and "kinase inhibitors with piperazine linkages," reflecting the scientific community's focus on precision medicine.

The 1-methanesulfonylpyrrolidine-2-carbonyl group in this compound introduces enhanced solubility and metabolic stability, addressing common challenges in drug design. Such modifications are frequently discussed in forums exploring "improving drug bioavailability" and "sulfonyl-based prodrug strategies." These keywords highlight user interest in optimizing pharmacokinetics, a critical aspect of modern pharmacology.

From a synthetic chemistry perspective, the assembly of 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole involves multi-step organic transformations, including amide couplings and nucleophilic substitutions. Laboratories focusing on "heterocyclic compound synthesis" or "peptidomimetic scaffolds" often reference similar protocols. The compound's CAS No. 1219370-88-3 serves as a vital identifier for procurement and regulatory documentation, emphasizing the importance of accurate chemical databases.

Ongoing studies investigate the compound's interactions with biological targets such as G-protein-coupled receptors (GPCRs) or epigenetic enzymes. These align with trending queries like "small molecules for GPCR modulation" and "epigenetic drug discovery 2024." Such applications position CAS No. 1219370-88-3 as a versatile tool in both academic and industrial settings.

In summary, 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole represents a convergence of medicinal chemistry innovation and therapeutic potential. Its structural complexity and relevance to current research paradigms ensure its continued prominence in scientific literature and patent filings. Future directions may explore its utility in combination therapies or as a template for further derivatization, responding to the growing demand for "next-generation multifunctional drugs."